Cas no 3044-70-0 (2,6-dimethyl-4-phenylpyrylium;perchlorate)

3044-70-0 structure
Product name:2,6-dimethyl-4-phenylpyrylium;perchlorate
2,6-dimethyl-4-phenylpyrylium;perchlorate Chemical and Physical Properties
Names and Identifiers
-
- 2,6-dimethyl-4-phenylpyrylium,perchlorate
- 2,6-dimethyl-4-phenylpyrylium
- 2,6-dimethyl-4-phenyl-pyrylium, perchlorate
- AGN-PC-00NCCP
- NSC405314
- perchlorate
- Pyrylium, 2,6-dimethyl-4-phenyl-, perchlorate
- 2,6-dimethyl-4-phenylpyrylium perchlorate
- 3044-70-0
- 2,6-Dimethyl-4-phenylpyran-1-ium perchlorate
- NSC-405314
- DTXSID80545904
- 2,6-dimethyl-4-phenylpyrylium;perchlorate
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- Inchi: InChI=1S/C13H13O.ClHO4/c1-10-8-13(9-11(2)14-10)12-6-4-3-5-7-12;2-1(3,4)5/h3-9H,1-2H3;(H,2,3,4,5)/q+1;/p-1
- InChI Key: BSEMOPCKOLTSIJ-UHFFFAOYSA-M
- SMILES: CC1=CC(=CC(=[O+]1)C)C2=CC=CC=C2.[O-]Cl(=O)(=O)=O
Computed Properties
- Exact Mass: 284.04500
- Monoisotopic Mass: 284.0451512g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 1
- Complexity: 258
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 75.3Ų
Experimental Properties
- PSA: 87.41000
- LogP: 4.05880
2,6-dimethyl-4-phenylpyrylium;perchlorate Related Literature
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Pengchong Xue,Jiabao Sun,Peng Chen,Peng Gong,Boqi Yao,Zhenqi Zhang,Chong Qian,Ran Lu J. Mater. Chem. C, 2015,3, 4086-4092
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Sihua Qian,Hengwei Lin RSC Adv., 2016,6, 7902-7907
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Viktoriya Poterya,Michal Fárník,Milan Ončák,Petr Slavíček Phys. Chem. Chem. Phys., 2008,10, 4835-4842
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Soichiro Tsuda Soft Matter, 2014,10, 6038-6046
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Dan Zhou,Yanhui Liu,Bingjun Shen,Xinle Zhao,Ying Xu,Jian Tian Phys. Chem. Chem. Phys., 2016,18, 7927-7931
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